molecular formula C10H22O2 B1175210 Cobalt sulfate CAS No. 10393-49-4

Cobalt sulfate

Cat. No.: B1175210
CAS No.: 10393-49-4
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Description

Cobalt sulfate is an inorganic compound with the chemical formula CoSO₄. It is commonly found in its hexa- or heptahydrate forms, CoSO₄·6H₂O or CoSO₄·7H₂O, respectively. The heptahydrate form is a red solid that is soluble in water and methanol. This compound is widely used in various industrial applications, including electroplating, preparation of drying agents, and as a supplement in animal feed.

Preparation Methods

Synthetic Routes and Reaction Conditions: Cobalt sulfate can be synthesized through the reaction of metallic cobalt, cobalt oxide, cobalt hydroxide, or cobalt carbonate with aqueous sulfuric acid. The general reaction is as follows: [ \text{Co} + \text{H}_2\text{SO}_4 + 7\text{H}_2\text{O} \rightarrow \text{CoSO}_4(\text{H}_2\text{O})_7 + \text{H}_2 ]

Industrial Production Methods: In industrial settings, this compound is often produced as a byproduct of nickel and copper mining. The production process involves several stages, including mining, beneficiation, primary extraction, and refining. The beneficiation stage consumes significant amounts of chemicals and energy to increase the cobalt content due to the low grade of cobalt ore .

Chemical Reactions Analysis

Types of Reactions: Cobalt sulfate undergoes various chemical reactions, including:

    Oxidation: Cobalt(II) sulfate can be oxidized to cobalt(III) sulfate.

    Reduction: It can be reduced to metallic cobalt.

    Precipitation: this compound reacts with sodium carbonate to form cobalt carbonate: [ \text{CoSO}_4 + \text{Na}_2\text{CO}_3 \rightarrow \text{CoCO}_3 + \text{Na}_2\text{SO}_4 ]

Common Reagents and Conditions:

    Oxidation: Requires an oxidizing agent such as hydrogen peroxide.

    Reduction: Can be achieved using reducing agents like hydrogen gas.

    Precipitation: Typically involves aqueous solutions of this compound and sodium carbonate.

Major Products:

    Oxidation: Cobalt(III) sulfate.

    Reduction: Metallic cobalt.

    Precipitation: Cobalt carbonate.

Mechanism of Action

The mechanism of action of cobalt sulfate varies depending on its application:

Comparison with Similar Compounds

Cobalt sulfate can be compared with other cobalt compounds such as cobalt chloride, cobalt nitrate, and cobalt carbonate:

    Cobalt Chloride (CoCl₂): Similar to this compound, cobalt chloride is used in electroplating and as a drying agent. cobalt chloride is more hygroscopic and can be used as a humidity indicator.

    Cobalt Nitrate (Co(NO₃)₂): Used in the preparation of catalysts and in the ceramics industry. It is more soluble in water compared to this compound.

    Cobalt Carbonate (CoCO₃): Used as a precursor for other cobalt compounds and in the ceramics industry. It is less soluble in water compared to this compound.

This compound is unique due to its widespread use in various industrial applications and its role as a precursor for other cobalt compounds.

Properties

CAS No.

10393-49-4

Molecular Formula

C10H22O2

Molecular Weight

0

Origin of Product

United States

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